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Compound of Interest

Compound Name: 3-Bromo-4-fluorocinnamic acid

Cat. No.: B066216 Get Quote

Introduction
3-Bromo-4-fluorocinnamic acid is a valuable intermediate in the synthesis of

pharmaceuticals and other biologically active molecules. Its structure, featuring a halogenated

phenyl ring conjugated to a carboxylic acid via a double bond, makes it a versatile building

block. The Wittig reaction provides a reliable and stereoselective method for the synthesis of

alkenes, such as cinnamic acid derivatives. This protocol details the synthesis of 3-Bromo-4-
fluorocinnamic acid from 3-Bromo-4-fluorobenzaldehyde using a two-step sequence involving

a Wittig reaction followed by hydrolysis. The Wittig reaction utilizes a stabilized phosphorus

ylide, generated from (carbethoxymethylene)triphenylphosphorane, to form an ethyl ester

intermediate, which is then saponified to yield the final product.

Overall Reaction Scheme
Data Summary
The following table summarizes the key quantitative data for the synthesis of 3-Bromo-4-
fluorocinnamic acid.
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Parameter Value

Starting Material 3-Bromo-4-fluorobenzaldehyde

Wittig Reagent (Carbethoxymethylene)triphenylphosphorane

Intermediate Ethyl 3-bromo-4-fluorocinnamate

Final Product 3-Bromo-4-fluorocinnamic acid

Overall Yield (Typical) 75-85%

Melting Point (Product) 210-214 °C (literature value)

Appearance White to light yellow solid

Experimental Workflow Diagram
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Step 1: Wittig Reaction

Step 2: Hydrolysis

3-Bromo-4-fluorobenzaldehyde
+ (Carbethoxymethylene)-

triphenylphosphorane

Reflux
(e.g., 110 °C, 12-24h)

in

Anhydrous Toluene  

Solvent Removal
+ Purification Ethyl 3-Bromo-4-fluorocinnamate Ethyl 3-Bromo-4-fluorocinnamate

+ NaOH (aq)
Proceed to

Reflux
in

Ethanol

Acidification (HCl) Filtration, Washing,
and Drying 3-Bromo-4-fluorocinnamic acid
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Reactants

Intermediates

Products

3-Bromo-4-fluorobenzaldehyde
(Electrophile)

Betaine
(Zwitterionic Intermediate)

Nucleophilic Attack

(Carbethoxymethylene)-
triphenylphosphorane

(Nucleophile)

Oxaphosphetane
(Four-membered ring)

Ring Closure

Ethyl 3-Bromo-4-
fluorocinnamate (Alkene)

Decomposition

Triphenylphosphine Oxide
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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